Cas no 1805280-24-3 (3,6-Diamino-2-(difluoromethyl)-4-(trifluoromethyl)pyridine)

• Product Name: 3,6-Diamino-2-(difluoromethyl)-4-(trifluoromethyl)pyridine
• CAS No: 1805280-24-3
• MF: C₇H₆F₅N₃
• MW: 227.134658336639
• CID: 4811543
• Update Time: 2025-11-01

3,6-Diamino-2-(difluoromethyl)-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3,6-Diamino-2-(difluoromethyl)-4-(trifluoromethyl)pyridine

• Inchi： 1S/C7H6F5N3/c8-6(9)5-4(14)2(7(10,11)12)1-3(13)15-5/h1,6H,14H2,(H2,13,15)
• InChI Key： PJSBMUYCYSABIY-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N)N=C(C(F)F)C=1N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 219
• XLogP3: 1.4
• Topological Polar Surface Area: 64.9

Additional information on 3,6-Diamino-2-(difluoromethyl)-4-(trifluoromethyl)pyridine

3,6-Diamino-2-(difluoromethyl)-4-(trifluoromethyl)pyridine (CAS No. 1805280-24-3): A Comprehensive Overview

3,6-Diamino-2-(difluoromethyl)-4-(trifluoromethyl)pyridine (CAS No. 1805280-24-3) is a unique and highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinctive structural features, holds potential applications in the development of novel therapeutic agents. This article aims to provide a comprehensive overview of 3,6-Diamino-2-(difluoromethyl)-4-(trifluoromethyl)pyridine, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

3,6-Diamino-2-(difluoromethyl)-4-(trifluoromethyl)pyridine is a pyridine derivative with a complex structure that includes two amino groups at the 3 and 6 positions, a difluoromethyl group at the 2 position, and a trifluoromethyl group at the 4 position. The presence of these functional groups imparts unique chemical and physical properties to the compound. The difluoromethyl and trifluoromethyl groups are known for their electron-withdrawing effects, which can influence the reactivity and stability of the molecule. Additionally, the diamino groups provide opportunities for further functionalization and conjugation with other molecules.

The molecular formula of 3,6-Diamino-2-(difluoromethyl)-4-(trifluoromethyl)pyridine is C₉H₆F₅N₃, with a molecular weight of approximately 257.15 g/mol. The compound is typically obtained as a white or off-white solid with a melting point ranging from 150 to 155°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and acetonitrile.

Synthesis Methods

The synthesis of 3,6-Diamino-2-(difluoromethyl)-4-(trifluoromethyl)pyridine has been explored through various routes, each offering distinct advantages and challenges. One common approach involves the sequential functionalization of a pyridine scaffold. For instance, starting from 2-chloro-4-trifluoromethylpyridine, the introduction of the difluoromethyl group can be achieved through nucleophilic substitution reactions using difluoroiodomethane or other difluoroalkylating agents. Subsequent reduction of the chloro group to an amino group followed by further amino substitution at the 6 position completes the synthesis.

An alternative method involves the use of transition metal-catalyzed cross-coupling reactions to introduce the difluoromethyl and trifluoromethyl groups directly onto a pyridine ring. This approach often requires careful control of reaction conditions to ensure high yields and selectivity. Recent advancements in catalytic systems have significantly improved the efficiency and scalability of these synthetic routes.

Biological Activities

3,6-Diamino-2-(difluoromethyl)-4-(trifluoromethyl)pyridine has shown promising biological activities that make it an attractive candidate for drug development. One of its key properties is its ability to modulate specific enzymes and receptors involved in various physiological processes. For example, studies have demonstrated that this compound can act as a potent inhibitor of certain kinases, which are crucial enzymes in signal transduction pathways associated with cancer progression.

In addition to its enzymatic inhibition properties, 3,6-Diamino-2-(difluoromethyl)-4-(trifluoromethyl)pyridine has been investigated for its potential as an antiviral agent. Research has shown that it can interfere with viral replication by targeting specific viral proteins or host cell factors essential for viral infection. These findings suggest that this compound may have broad-spectrum antiviral activity against various pathogens.

Clinical Applications and Research Advancements

The potential clinical applications of 3,6-Diamino-2-(difluoromethyl)-4-(trifluoromethyl)pyridine are currently being explored through preclinical studies and early-stage clinical trials. Initial results have been encouraging, with several studies reporting significant therapeutic effects in animal models of cancer and viral infections.

In cancer research, this compound has shown promise as a targeted therapy for solid tumors and hematological malignancies. Preclinical studies have demonstrated its ability to induce apoptosis in cancer cells while sparing normal cells, suggesting a favorable safety profile. Ongoing clinical trials are evaluating its efficacy and safety in combination with other anticancer agents.

In the context of antiviral research, 3,6-Diamino-2-(difluoromethy l)-4-(trif luoro methyl )pyri dine strong > has been tested against a range of viruses , including influenza , herpes simplex virus (HSV), and human immunodeficiency virus (HIV). Preliminary data indicate that it can effectively reduce viral load and improve clinical outcomes in infected animals . Further research is needed to optimize dosing regimens and assess long-term safety . p > < p >< strong >Conclusion strong > p > < p >< strong >3 , 6 - Diamino - 2 - ( dif luoro methyl ) - 4 - ( trif luoro methyl ) pyri dine strong > ( CAS No . 1805280 - 24 - 3 ) represents an exciting advancement in medicinal chemistry , offering unique structural features that confer valuable biological activities . Its potential applications in cancer treatment , antiviral therapy , and other therapeutic areas highlight its significance as a promising lead compound . Ongoing research efforts aim to further elucidate its mechanisms of action , optimize its pharmacological properties , and translate these findings into effective clinical treatments . p > article > response >